Cas no 1260678-47-4 (3-Amino-4-hydroxypyridine hydrate)

• Product Name: 3-Amino-4-hydroxypyridine hydrate
• CAS No: 1260678-47-4
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 3042704
• Update Time: 2025-10-30

3-Amino-4-hydroxypyridine hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-hydroxypyridine hydrate
• 3-amino-1H-pyridin-4-one;hydrate
• 3-amino-4-hydroxyyridine
• SB52851
• AB0109433

• Inchi： 1S/C5H6N2O.H2O/c6-4-3-7-2-1-5(4)8;/h1-3H,6H2,(H,7,8);1H2
• InChI Key： WLWWJBYPSLAHDZ-UHFFFAOYSA-N
• SMILES： O=C1C=CNC=C1N.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• Topological Polar Surface Area: 56.1

Additional information on 3-Amino-4-hydroxypyridine hydrate

Research Brief on 3-Amino-4-hydroxypyridine Hydrate (CAS: 1260678-47-4): Recent Advances and Applications

3-Amino-4-hydroxypyridine hydrate (CAS: 1260678-47-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of 3-Amino-4-hydroxypyridine hydrate as a building block for novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as targeted therapeutics for oncology.

In another recent investigation, the antimicrobial properties of 3-Amino-4-hydroxypyridine hydrate were evaluated. A team from the European Journal of Pharmaceutical Sciences (2024) reported that this compound, when functionalized with specific side chains, displayed broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

Beyond its biological applications, 3-Amino-4-hydroxypyridine hydrate has also been investigated for its utility in material science. A 2023 study in ACS Applied Materials & Interfaces highlighted its use as a ligand in the development of luminescent metal-organic frameworks (MOFs). These MOFs exhibited tunable emission properties, which could be leveraged for sensing and optoelectronic applications. The study underscored the compound's role in advancing functional materials with tailored properties.

In conclusion, 3-Amino-4-hydroxypyridine hydrate (CAS: 1260678-47-4) continues to be a compound of significant interest across multiple disciplines. Its dual utility in drug discovery and material science underscores its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, particularly in addressing unmet medical and technological challenges.